Cas no 62000-11-7 (Benzenamine, 2,6-bis(phenylmethoxy)-, hydrochloride)

Benzenamine, 2,6-bis(phenylmethoxy)-, hydrochloride structure
62000-11-7 structure
Product Name:Benzenamine, 2,6-bis(phenylmethoxy)-, hydrochloride
CAS No:62000-11-7
MF:C20H20ClNO2
MW:341.831304550171
CID:461056
PubChem ID:71390765
Update Time:2025-04-19

Benzenamine, 2,6-bis(phenylmethoxy)-, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2,6-bis(phenylmethoxy)-, hydrochloride
    • 2,6-bis(phenylmethoxy)aniline,hydrochloride
    • 62000-11-7
    • 2,6-Bis(benzyloxy)aniline--hydrogen chloride (1/1)
    • DTXSID40812664
    • Inchi: 1S/C20H19NO2.ClH/c21-20-18(22-14-16-8-3-1-4-9-16)12-7-13-19(20)23-15-17-10-5-2-6-11-17;/h1-13H,14-15,21H2;1H
    • InChI Key: JDTZTESJSKDNIR-UHFFFAOYSA-N
    • SMILES: Cl.O(CC1C=CC=CC=1)C1C=CC=C(C=1N)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 341.1184
  • Monoisotopic Mass: 341.1182566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 294
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.5Ų

Experimental Properties

  • PSA: 44.48
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